Cas no 58077-68-2 (4-(4-methylpiperazin-1-yl)butanoic acid)

• Product Name: 4-(4-methylpiperazin-1-yl)butanoic acid
• CAS No: 58077-68-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD09717495
• CID: 1057318
• Update Time: 2025-05-20

4-(4-methylpiperazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1-piperazinyl)butanoic Acid
• 1-(4-hydroxyphenyl)-4-methylimidazole
• 4-(4-METHYL-1H-IMIDAZOL-1-YL)PHENOL
• 4-(4-methyl-1H-imidazol-1-yl)phenole
• 4-(4-methyl-1-piperazinyl)butyric acid
• AG-H-26842
• AGN-PC-009A5P
• CTK5E8744
• KB-238427
• Phenol,4-(4-methyl-1H-imidazol-1-yl)-
• 4-(4-methylpiperazin-1-yl)butanoic acid
• 1-Piperazinebutanoic acid, 4-methyl-
• SBB077221
• 5973AJ
• STK946247
• BBL031390
• 4-(4-methylpiperazinyl)butanoic acid
• TRA0070184
• 4-(4-Methyl-1-piperazinyl)butanoicAcid
• SY022558

• MDL： MFCD09717495
• Inchi： 1S/C9H18N2O2/c1-10-5-7-11(8-6-10)4-2-3-9(12)13/h2-8H2,1H3,(H,12,13)
• InChI Key： ATSKLAVSYMLSEX-UHFFFAOYSA-N
• SMILES： OC(CCCN1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 43.8

4-(4-methylpiperazin-1-yl)butanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(4-methylpiperazin-1-yl)butanoic acid

Chemical Profile of 4-(4-methylpiperazin-1-yl)butanoic acid (CAS No. 58077-68-2)

4-(4-methylpiperazin-1-yl)butanoic acid, identified by its Chemical Abstracts Service number CAS No. 58077-68-2, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule, featuring a 4-methylpiperazin-1-yl moiety attached to a butanoic acid backbone, has garnered attention due to its structural and functional versatility. The presence of the piperazine ring, a well-known pharmacophore in drug design, contributes to the compound's potential biological activity, making it a subject of interest in medicinal chemistry research.

The 4-methylpiperazin-1-yl substituent is particularly noteworthy as it introduces both lipophilicity and basicity to the molecule. These properties are often exploited in the development of drugs that require interaction with biological targets such as enzymes and receptors. The butanoic acid component provides a carboxylic acid functionality, which can participate in various chemical reactions, including esterification, amidation, and salt formation, thereby expanding the synthetic possibilities for derivatives.

In recent years, there has been a growing interest in exploring novel derivatives of piperazine-based compounds for their potential therapeutic applications. The 4-(4-methylpiperazin-1-yl)butanoic acid scaffold has been investigated for its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that this compound and its analogs may exhibit properties relevant to the treatment of neurological disorders, including depression and anxiety.

One of the most compelling aspects of 4-(4-methylpiperazin-1-yl)butanoic acid is its synthetic accessibility. The molecule can be readily prepared through established organic synthesis routes, making it a valuable building block for further derivatization. Researchers have leveraged this compound to develop libraries of analogs with tailored pharmacokinetic and pharmacodynamic profiles. These efforts have led to the identification of several promising candidates that are being evaluated for their efficacy in animal models.

The structural features of 4-(4-methylpiperazin-1-yl)butanoic acid also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the atomic level. These studies have provided insights into the binding mechanisms and have helped in optimizing the molecule for improved binding affinity and selectivity. The integration of experimental data with computational predictions has been instrumental in guiding the design of next-generation drug candidates.

Recent advancements in biotechnology have further enhanced the utility of 4-(4-methylpiperazin-1-yl)butanoic acid. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have enabled researchers to rapidly assess the biological activity of large collections of compounds. This has accelerated the discovery process and has led to the identification of novel therapeutic agents that incorporate this scaffold.

The pharmaceutical industry has also recognized the potential of 4-(4-methylpiperazin-1-yl)butanoic acid as an intermediate in the synthesis of more complex molecules. Its versatility allows for the creation of diverse chemical structures, which can be fine-tuned to meet specific pharmacological requirements. This flexibility has made it a preferred choice for medicinal chemists working on projects aimed at developing new treatments for various diseases.

In conclusion, 4-(4-methylpiperazin-1-yl)butanoic acid (CAS No. 58077-68-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic tractability, make it a valuable tool for drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.